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Compound of Interest

Compound Name: (Tetrahydro-furan-2-ylmethyl)-urea

CAS No.: 38336-10-6

Cat. No.: B1273976

Get Quote

Definitive Guide to MS Fragmentation of THF-
Methyl Urea
Executive Summary & Strategic Context
In medicinal chemistry, the 1-[(tetrahydrofuran-2-yl)methyl]urea (THF-methyl urea) scaffold

serves as a critical pharmacophore, often functioning as a hydrogen-bond donor/acceptor motif

in kinase inhibitors and soluble epoxide hydrolase (sEH) inhibitors.

For the analytical chemist, characterizing this moiety requires navigating a dichotomy of

stability and fragmentation. While the urea linkage is susceptible to characteristic neutral

losses, the tetrahydrofuran (THF) ether ring introduces specific ionization channels that

distinguish it from aliphatic analogs.

This guide provides a rigorous comparison of THF-methyl urea fragmentation against its

primary bioisostere, THF-methyl thiourea, and details the mechanistic divergence between

Electrospray Ionization (ESI) and Electron Impact (EI) modalities.
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Structural Analysis & Labile Points
The fragmentation behavior of THF-methyl urea (C₆H₁₂N₂O₂, MW 144.17 Da) is governed by

three "trigger points" within the molecule:

The Urea Core (N-C=O-N): The most labile site under ESI conditions. Protonation occurs

preferentially at the carbonyl oxygen, destabilizing the C-N bonds.

The C-O Ether Bond: Under high-energy collision (EI or high-energy CID), the THF ring

undergoes ring-opening or alpha-cleavage.

The Exocyclic Methylene Linker: Acts as a pivot for inductive cleavage, often isolating the

THF ring as a carbocation.

Comparative Baseline: Urea vs. Thiourea
The most common "alternative" in drug design is the thiourea analog. Mass spectrometry offers

the most definitive method to distinguish these isosteres due to the "Oxygen vs. Sulfur" rule in

fragmentation energetics.

Feature THF-Methyl Urea (Product)
THF-Methyl Thiourea
(Alternative)

Precursor Ion [M+H]⁺ m/z 145.10 m/z 161.07

Primary Neutral Loss Ammonia (NH₃, -17 Da) Ammonia (NH₃, -17 Da)

Secondary Neutral Loss Isocyanic Acid (HNCO, -43 Da)
Isothiocyanic Acid (HNCS, -59

Da)

Diagnostic Cation
Tetrahydrofurfuryl amine (m/z

102)

Tetrahydrofurfuryl amine (m/z

102)

Softness
Harder fragmentation (Urea

bond is stable)

Softer (C=S bond is weaker

than C=O)

Detailed Fragmentation Mechanisms
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The following analysis assumes a standard ESI-MS/MS workflow (Positive Mode, Collision

Energy 15–35 eV).

Pathway A: The Urea "Zipper" (ESI Dominant)
The primary degradation pathway involves the sequential loss of small neutrals from the urea

terminus.

Protonation: [M+H]⁺ forms at m/z 145.

Deamidation: Inductive cleavage releases NH₃ (17 Da), yielding the isocyanate cation (m/z

128).

Urea Collapse: Alternatively, a 4-center rearrangement eliminates Isocyanic Acid (HNCO, 43

Da), leaving the protonated primary amine (m/z 102).

Pathway B: The THF "Ejection" (High Energy)
At higher collision energies, the bond between the exocyclic methylene and the urea nitrogen

breaks heterolytically.

Carbocation Formation: The urea moiety is lost as a neutral (60 Da), generating the

tetrahydrofurfuryl cation (m/z 85).

Ring Unraveling: The m/z 85 ion further fragments via CO loss (-28 Da) to m/z 57, or

ethylene loss (-28 Da) to m/z 57 (isobaric interference requires high-res MS to resolve).

Visualization: Fragmentation Logic Tree
The following diagram illustrates the competing pathways for THF-Methyl Urea vs. Thiourea.
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Caption: Comparative ESI-MS/MS fragmentation tree showing the divergence in neutral losses

between Urea and Thiourea derivatives.

Experimental Protocol: Self-Validating Identification
To ensure data integrity, use this protocol which includes a "self-check" step using in-source

fragmentation.

Reagents & Setup
Solvent: 50:50 Methanol/Water + 0.1% Formic Acid.

Ionization: ESI Positive Mode.

Flow Rate: 5 µL/min (Direct Infusion).

Step-by-Step Workflow
Precursor Isolation: Set Q1 to m/z 145.1 (width 1.0 Da).
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Ramping Collision Energy (CE):

Low CE (10 eV): Verify stability. The m/z 145 peak should dominate (>90%).

Mid CE (20-25 eV): Look for the "Urea Signature." You must observe the m/z 102 peak

(Loss of 43 Da). If you see loss of 59 Da instead, your sample is the Thiourea analog.

High CE (40+ eV): Look for the "THF Core." The m/z 85 peak should appear.

Validation Check (The "Rule of 43"):

Calculate

.

If

, the Urea core is intact.

If

, the terminal amine is intact.

Note: If m/z 71 is observed as the base peak, this indicates thermal degradation in the

source (loss of urea before ionization)—lower your desolvation temperature.

Comparative Performance Data
The following table summarizes the fragmentation ions expected in a Triple Quadrupole (QqQ)

or Q-TOF experiment.
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Fragment Ion
Identity

m/z (Theory)
Relative
Abundance (25 eV)

Mechanistic Origin

Precursor 145.10 10-20%
Protonated Molecule

[M+H]⁺

Des-ammonia 128.07 30-40% Loss of terminal NH₃

Amine Core 102.09 100% (Base Peak)
Loss of HNCO

(Rearrangement)

THF-Methyl Cation 85.06 10-20%
Inductive cleavage of

C-N bond

THF Ring 71.05 <5%
Alpha-cleavage of

exocyclic C-C

Ring Fragment 43.02 5-10%
Ring opening

(C₂H₃O⁺)

Interpretation of Alternatives
vs. Aliphatic Ureas (e.g., Butyl Urea): Aliphatic ureas show a similar loss of NH₃ and HNCO

but lack the m/z 85 and m/z 71 oxide-stabilized ions. The presence of m/z 71 is a specific

marker for the THF ring.

vs. Thioureas: The shift of the diagnostic neutral loss from 43 Da (HNCO) to 59 Da (HNCS)

is the definitive differentiator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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